3-(1,3-Benzodioxol-5-yl)-1-[2-nitro-4-(trifluoromethyl)phenyl]prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-[2-nitro-4-(trifluoromethyl)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C17H10F3NO5/c18-17(19,20)11-3-4-12(13(8-11)21(23)24)14(22)5-1-10-2-6-15-16(7-10)26-9-25-15/h1-8H,9H2/b5-1+
• InChI Key: HINANDHGMPAUKT-ORCRQEGFSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)C3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)C3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C17H10F3NO5
• Molecular Weight: 365.26 g/mol

Description

3-(1,3-Benzodioxol-5-yl)-1-[2-nitro-4-(trifluoromethyl)phenyl]prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a yellow crystalline powder with a molecular formula C19H12F3NO5 and a molecular weight of 399.3 g/mol.

Mechanism of Action

The mechanism of action of 3-(1,3-Benzodioxol-5-yl)-1-[2-nitro-4-(trifluoromethyl)phenyl]prop-2-en-1-one is not fully understood. However, studies have shown that it inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. It also induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 3-(1,3-Benzodioxol-5-yl)-1-[2-nitro-4-(trifluoromethyl)phenyl]prop-2-en-1-one has anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been reported to exhibit fluorescent properties, making it a potential candidate for bioimaging applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1,3-Benzodioxol-5-yl)-1-[2-nitro-4-(trifluoromethyl)phenyl]prop-2-en-1-one is its potential use as a fluorescent probe for detecting metal ions. It is also a promising candidate for photodynamic therapy due to its ability to induce apoptosis in cancer cells. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in biological assays.

Future Directions

There are several future directions for research on 3-(1,3-Benzodioxol-5-yl)-1-[2-nitro-4-(trifluoromethyl)phenyl]prop-2-en-1-one. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another direction is the exploration of its potential as a fluorescent probe for detecting other biomolecules besides metal ions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

3-(1,3-Benzodioxol-5-yl)-1-[2-nitro-4-(trifluoromethyl)phenyl]prop-2-en-1-one has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and antitumor properties. It has also been investigated for its potential use as a fluorescent probe for detecting metal ions and as a photosensitizer for photodynamic therapy.